Cas no 1260827-00-6 (2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid
• CAS No: 1260827-00-6
• MF: C₆H₃ClF₂N₂O₂
• MW: 208.550027132034
• MDL: MFCD11847960
• CID: 1089930
• PubChem ID: 53416779
• Update Time: 2025-07-17

2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid
• 2-Chloro-4-difluoromethyl-pyrimidine-5-carboxylic acid
• Z1258763545
• 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylicacid
• 2-Chloro-4-difluoromethylpyrimidine-5-carboxylic acid
• AKOS016035816
• 1260827-00-6
• MFCD11847960
• 5-Pyrimidinecarboxylic acid, 2-chloro-4-(difluoromethyl)-
• EN300-3077206
• DTXSID20697214
• CS-0343406
• DB-303022
• A10727

• MDL： MFCD11847960
• Inchi： 1S/C6H3ClF2N2O2/c7-6-10-1-2(5(12)13)3(11-6)4(8)9/h1,4H,(H,12,13)
• InChI Key： XWKAETLDPYYHPJ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=O)O)C(C(F)F)=N1

Computed Properties

• Exact Mass: 207.9851114g/mol
• Monoisotopic Mass: 207.9851114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid

2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid (CAS No. 1260827-00-6): A Comprehensive Overview

2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid (CAS No. 1260827-00-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs.

The molecular formula of 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid is C₈H₄ClF₂N₂O₂, and it has a molecular weight of approximately 231.1 g/mol. The compound features a pyrimidine ring with a chloro substituent at the 2-position, a difluoromethyl group at the 4-position, and a carboxylic acid group at the 5-position. This unique arrangement of functional groups imparts specific chemical and biological properties that make it an attractive candidate for various applications.

In recent years, 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid has been extensively studied for its potential as a building block in the synthesis of pharmaceuticals. One notable area of research is its use in the development of antiviral agents. Studies have shown that compounds derived from this structure exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The difluoromethyl group, in particular, has been identified as a key contributor to the antiviral efficacy of these derivatives.

Beyond antiviral applications, 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid has also been explored for its potential in cancer therapy. Research has demonstrated that certain derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, compounds derived from this structure have shown promising activity against kinases such as PI3K and mTOR, which are frequently dysregulated in various types of cancer. These findings suggest that 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid could serve as a valuable starting point for the development of novel anticancer agents.

The synthesis of 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid typically involves multistep processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-chloropyrimidine with difluoroacetic acid followed by carboxylation to introduce the carboxylic acid group. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for large-scale applications.

In addition to its direct therapeutic applications, 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid serves as an important intermediate in the synthesis of other bioactive molecules. Its reactivity and functional group diversity make it a valuable tool for chemists working on drug discovery projects. For example, it can be used to introduce fluorine atoms into drug molecules, which can enhance their metabolic stability and improve their pharmacokinetic properties.

The biological activity of 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid is not limited to its direct effects on viral or cancer cells. Recent studies have also explored its potential as an inhibitor of bacterial enzymes involved in antibiotic resistance. Compounds derived from this structure have shown promise in combating multidrug-resistant bacteria, a growing global health concern. These findings highlight the broad spectrum of applications for this compound and underscore its importance in addressing unmet medical needs.

To further advance the understanding and utilization of 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid, ongoing research is focused on optimizing its chemical properties and exploring new derivatives with enhanced biological activity. Computational methods such as molecular dynamics simulations and quantum chemistry calculations are being employed to predict the behavior of this compound in various biological environments. These computational tools provide valuable insights into the structure-activity relationships (SAR) of this compound, guiding experimental efforts towards more effective drug candidates.

In conclusion, 2-Chloro-4-(difluoromethyl)pyrimidine-5-carboxylic acid (CAS No. 1260827-00-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts aimed at addressing various diseases and health challenges. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in the development of novel therapeutics.